Cas no 96107-01-6 (3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)-)

• Product Name: 3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)-
• CAS No: 96107-01-6
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• CID: 2819617
• PubChem ID: 69590228
• Update Time: 2025-04-21

3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-4-(4-methylphenyl)but-3-en-2-one
• 1,1,1-Trifluoro-4-(4-methylphenyl)-3-buten-2-one
• DTXSID50740964
• 3-Buten-2-one, 1,1,1-trifluoro-4-(4-methylphenyl)-, (E)-
• 96107-01-6

• Inchi： 1S/C11H9F3O/c1-8-2-4-9(5-3-8)6-7-10(15)11(12,13)14/h2-7H,1H3
• InChI Key： AFQXILVHSUYOPK-UHFFFAOYSA-N
• SMILES： FC(C(C=CC1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 214.06054939Da
• Monoisotopic Mass: 214.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų